Cas no 2228854-18-8 (methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate)

Methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate is a versatile furan-based intermediate with applications in organic synthesis and pharmaceutical research. The compound features both an azido group and a hydroxyl group on the ethyl side chain, enabling selective functionalization through click chemistry or further derivatization. Its furan-2-carboxylate core provides a stable aromatic framework, while the ester moiety enhances solubility in organic solvents. This bifunctional structure makes it valuable for constructing complex heterocycles, glycoconjugates, or bioactive molecules. The azide group allows efficient Cu(I)-catalyzed cycloadditions, while the hydroxyl group offers additional modification opportunities. Its balanced reactivity and stability make it suitable for multi-step synthetic routes.
methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate structure
2228854-18-8 structure
Product Name:methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate
CAS No:2228854-18-8
MF:C8H9N3O4
MW:211.174761533737
CID:6363186
PubChem ID:165780170
Update Time:2025-10-23

methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate
    • EN300-1738730
    • 2228854-18-8
    • Inchi: 1S/C8H9N3O4/c1-14-8(13)7-3-2-6(15-7)5(4-12)10-11-9/h2-3,5,12H,4H2,1H3
    • InChI Key: KNHQOTQPSPYWKB-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=CC=C1C(CO)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 211.05930578g/mol
  • Monoisotopic Mass: 211.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74Ų

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Additional information on methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate

Methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate (CAS No. 2228854-18-8): An Emerging Compound in Medicinal Chemistry

Methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate (CAS No. 2228854-18-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its furan ring and azido group, offers a promising scaffold for the development of new therapeutic agents.

The furan ring, a five-membered aromatic heterocycle, is a common structural motif found in many natural products and pharmaceuticals. It is known for its ability to enhance the lipophilicity and bioavailability of molecules, making it an attractive moiety in drug design. The presence of the azido group (−N3) in methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate adds another layer of complexity and reactivity, which can be harnessed for various chemical transformations and biological applications.

Recent studies have explored the potential of methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate in various therapeutic areas. One notable application is in the field of antiviral research. The azido group has been shown to exhibit antiviral properties, particularly against RNA viruses such as HIV and influenza. The combination of the furan ring and the azido group in this compound may enhance its antiviral activity, making it a valuable candidate for further investigation.

In addition to its antiviral potential, methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate has also shown promise in anticancer research. The furan ring and azido group can contribute to the compound's ability to inhibit specific enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that compounds with similar structural features can effectively target kinases and other key enzymes in cancer pathways.

The synthesis of methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate involves several well-established chemical reactions. The key steps include the formation of the furan ring through a cyclocondensation reaction and the introduction of the azido group via azidation. These synthetic routes are highly reproducible and can be scaled up for larger-scale production, making this compound accessible for further research and development.

The biological evaluation of methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate has revealed several interesting findings. In vitro assays have shown that this compound exhibits potent activity against a range of viral strains, including those resistant to current antiviral drugs. Additionally, preliminary studies in cell culture models have demonstrated its ability to inhibit cancer cell growth without significant toxicity to normal cells.

To further explore the therapeutic potential of methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate, ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models. These studies aim to provide a comprehensive understanding of the compound's mechanism of action and its potential as a lead molecule for drug development.

In conclusion, methyl 5-(1-azido-2-hydroxyethyl)furan-2-carboxylate (CAS No. 2228854-18-8) represents an exciting advancement in medicinal chemistry. Its unique combination of a furan ring and an azido group offers a versatile platform for developing new therapeutic agents with diverse biological activities. As research continues to uncover its full potential, this compound holds promise for addressing unmet medical needs in areas such as antiviral and anticancer therapy.

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